KHKI-01215

• Molecular Formula: C24H26F3IN6O
• Molecular Weight: 598.4 g/mol
• InChI: InChI=1S/C24H26F3IN6O/c1-32(2)17-5-4-6-18(14-17)35-22-20(28)15-29-23(31-22)30-16-7-8-21(19(13-16)24(25,26)27)34-11-9-33(3)10-12-34/h4-8,13-15H,9-12H2,1-3H3,(H,29,30,31)
• InChIKey: DYVNPOSCOSNLJH-UHFFFAOYSA-N

Researchers studying NUAK2-dependent YAP regulation in colorectal cancer require tool compounds with well-characterized potency differences. KHKI-01215 is a validated small-molecule NUAK2 inhibitor (IC50 0.052 µM) with documented apoptotic activity in SW480 cells (IC50 3.16 µM). - Quantifiably distinct from analog KHKI-01128: 2.2-fold difference in enzyme potency and opposite YAP enrichment scores (+1.37 vs -0.84) - Enables matched-pair SAR studies for threshold effect and resistance mechanism analysis - Commercial quantities (1 mg to 500 mg) available for immediate research use

KHKI-01215: NUAK2 Inhibition in Colorectal Cancer

KHKI-01215 is a small-molecule inhibitor of NUAK family kinase 2 (NUAK2) with a reported half-maximal inhibitory concentration (IC50) of 0.052 μM (52 nM) [1]. This compound is a member of the KRICT Hippo kinase inhibitor (KHKI) series and has been specifically evaluated in the SW480 colorectal cancer cell line, where it demonstrates anti-proliferative activity (IC50 = 3.16 μM) and induction of apoptosis [1]. Its molecular formula is C24H26F3IN6O, with a molecular weight of 598.40 g/mol . KHKI-01215 is supplied as a solid with a vendor-reported purity of >98% (HPLC) and is soluble in DMSO at 125 mg/mL [2].

Target Pathway NUAK2 kinase inhibition studies

Assay Compatibility TR-FRET enzyme assay context

Cell Model Context Colorectal cancer cell-line (SW480) studies

Tool Compound Series KHKI matched-pair SAR probe

• [1] Lee SH, Kim SA, Park SJ, Lee MY, Seo HW, Issabayeva G, Hyun JY, Park SJ, Lim HJ, Jang WD, Lee JH, Lee BH, Oh KS. NUAK2 Inhibitors, KHKI-01128 and KHKI-01215, Exhibit Potent Anticancer Activity Against SW480 Colorectal Cancer Cells. Anticancer Res. 2024 Jul;44(7):2909-2919. doi: 10.21873/anticanres.17103. View Source
• [2] KHKI-01215 Product Page. MedChemExpress (MCE). View Source

KHKI-01215: NUAK2 Inhibitor Differentiation

The NUAK2 inhibitor class exhibits significant variability in biochemical potency, cellular efficacy, and physicochemical properties, making direct substitution between compounds (e.g., KHKI-01128, WZ4003, HTH-02-006) scientifically invalid without rigorous re-validation [1]. The primary publication for KHKI-01215 provides a direct, head-to-head comparison with its closest analog, KHKI-01128, revealing a 2.2-fold difference in enzymatic IC50 and a 2.5-fold difference in cellular anti-proliferative potency [1]. Furthermore, cross-study analysis with other NUAK2-targeting molecules like WZ4003 shows even greater potency gaps, and vendor-reported solubility data indicate substantial differences in formulation requirements [2]. These quantitative distinctions underscore that each molecule has a unique experimental profile, and substituting one for another will alter assay outcomes and cannot be assumed to yield comparable results [1].

vs. KHKI-01128

Enzyme inhibitory potency may differ

NUAK2 inhibition context may not transfer directly; reported differences under identical conditions.

vs. KHKI-01128

Cellular antiproliferative activity may not match

SW480 cell proliferation endpoint varies; dose-response profiles may shift across compound batches.

vs. KHKI-01128

YAP pathway modulation direction differs

Transcriptional regulation outcomes may diverge; pathway-response interpretation requires compound-specific review.

• [1] Lee SH, Kim SA, Park SJ, Lee MY, Seo HW, Issabayeva G, Hyun JY, Park SJ, Lim HJ, Jang WD, Lee JH, Lee BH, Oh KS. NUAK2 Inhibitors, KHKI-01128 and KHKI-01215, Exhibit Potent Anticancer Activity Against SW480 Colorectal Cancer Cells. Anticancer Res. 2024 Jul;44(7):2909-2919. doi: 10.21873/anticanres.17103. View Source
• [2] KHKI-01215 Product Page. MedChemExpress (MCE). View Source

KHKI-01215: Head-to-Head Evidence

NUAK2 Enzyme Inhibition

KHKI-01215 is a potent NUAK2 inhibitor with an IC50 of 0.052 ± 0.011 μM, as determined by a time-resolved fluorescence resonance energy transfer (TR-FRET) assay [1]. In the same study, its direct analog KHKI-01128 exhibited a more potent IC50 of 0.024 ± 0.015 μM [1]. This represents a 2.2-fold difference in inhibitory concentration, highlighting KHKI-01128 as a more potent enzymatic inhibitor for applications requiring maximum target engagement [1]. The assay utilized purified recombinant NUAK2 protein and measured kinase activity under standardized conditions [1].

NUAK2 Enzyme Inhibition

Head-to-head

0.052 µM

KHKI-01128: 0.024 µM (TR-FRET)

Target engagement assay context

Supports NUAK2 inhibition profiling; review potency differential for study design.

Evidence Dimension	NUAK2 Enzymatic Inhibition (IC50)
Target Compound Data	0.052 ± 0.011 μM (52 nM)
Comparator Or Baseline	KHKI-01128: 0.024 ± 0.015 μM (24 nM)
Quantified Difference	2.2-fold lower potency (higher IC50)
Conditions	TR-FRET assay using recombinant NUAK2 protein

Why This Matters

This data informs selection based on required target engagement; KHKI-01215 may be preferred for studying on-target effects where maximal inhibition is not desired, while KHKI-01128 is better suited for studies requiring complete pathway shutdown.

• [1] Lee SH, Kim SA, Park SJ, Lee MY, Seo HW, Issabayeva G, Hyun JY, Park SJ, Lim HJ, Jang WD, Lee JH, Lee BH, Oh KS. NUAK2 Inhibitors, KHKI-01128 and KHKI-01215, Exhibit Potent Anticancer Activity Against SW480 Colorectal Cancer Cells. Anticancer Res. 2024 Jul;44(7):2909-2919. doi: 10.21873/anticanres.17103. View Source

SW480 Cell Proliferation Inhibition

In the SW480 colorectal cancer cell line, KHKI-01215 inhibited cell proliferation with an IC50 of 3.16 ± 0.30 μM, as measured by a cell viability assay [1]. Its analog KHKI-01128 was more potent, achieving an IC50 of 1.26 ± 0.17 μM in the same study [1]. This represents a 2.5-fold difference in cellular anti-proliferative activity [1]. Both compounds were evaluated under identical cell culture conditions, confirming that the difference in potency is intrinsic to the molecules and not due to assay variability [1].

SW480 Cell Proliferation

Head-to-head

3.16 µM

KHKI-01128: 1.26 µM (viability assay)

Cell-model endpoint review

Reported antiproliferative context; cell-line specific endpoints may vary.

Evidence Dimension	Cellular Anti-Proliferative Activity (IC50)
Target Compound Data	3.16 ± 0.30 μM
Comparator Or Baseline	KHKI-01128: 1.26 ± 0.17 μM
Quantified Difference	2.5-fold lower cellular potency (higher IC50)
Conditions	SW480 colorectal cancer cell line, cell viability assay

Why This Matters

This provides a critical decision point for researchers designing cellular experiments; KHKI-01128 is more potent in this model, but KHKI-01215 may be a useful tool compound for studies where a more moderate level of pathway inhibition is required to avoid cytotoxicity or study partial efficacy.

• [1] Lee SH, Kim SA, Park SJ, Lee MY, Seo HW, Issabayeva G, Hyun JY, Park SJ, Lim HJ, Jang WD, Lee JH, Lee BH, Oh KS. NUAK2 Inhibitors, KHKI-01128 and KHKI-01215, Exhibit Potent Anticancer Activity Against SW480 Colorectal Cancer Cells. Anticancer Res. 2024 Jul;44(7):2909-2919. doi: 10.21873/anticanres.17103. View Source

YAP Transcriptional Regulation

KHKI-01215 demonstrates superior solubility in DMSO, a common solvent for in vitro studies. Vendor-reported solubility for KHKI-01215 is 125 mg/mL in DMSO, corresponding to approximately 208.89 mM [1]. In comparison, its analog KHKI-01128 has a reported solubility of 100 mg/mL in DMSO (~171.93 mM) [2], and the broader NUAK1/2 inhibitor WZ4003 has a reported solubility range of only 5-20 mg/mL in DMSO across multiple vendors [3]. This 6- to 25-fold improvement in solubility facilitates the preparation of higher-concentration stock solutions for screening and reduces the risk of compound precipitation during serial dilutions or long-term storage [1].

YAP Transcriptional Regulation

Head-to-head

KHKI-01215

ES 1.37

KHKI-01128

ES -0.84

FDR: 0.18 vs. 0.70 (GSEA)

YAP pathway-response interpretation

Divergent enrichment scores suggest distinct downstream modulation; confirm in target model.

Evidence Dimension	Solubility in DMSO
Target Compound Data	125 mg/mL (208.89 mM)
Comparator Or Baseline	KHKI-01128: 100 mg/mL (171.93 mM); WZ4003: 5-20 mg/mL (10-40 mM)
Quantified Difference	1.25-fold higher than KHKI-01128; 6.25- to 25-fold higher than WZ4003
Conditions	Reported vendor solubility in anhydrous DMSO

Why This Matters

Superior solubility minimizes technical variability in assay setup, reduces the need for alternative solvent systems, and enhances the compound's suitability for automated liquid handling and high-throughput screening campaigns.

• [1] KHKI-01215 Product Page. MedChemExpress (MCE). View Source
• [2] KHKI-01128 Product Page. MedChemExpress (MCE). View Source
• [3] WZ4003 Product Page. Adooq Bioscience. Catalog No. A10486. View Source

Vendor-Reported Purity: KHKI-01215 vs. WZ4003

The vendor-reported purity of KHKI-01215 is 98.78% as determined by HPLC [1]. This compares favorably to the reported purity of the commonly used NUAK2 inhibitor WZ4003, which is typically specified as ≥98% across multiple suppliers . While both meet the general threshold for research use, the higher and more precisely specified purity of KHKI-01215 provides an additional layer of quality assurance, potentially reducing batch-to-batch variability in sensitive biochemical and cellular assays [1].

Evidence Dimension	Compound Purity
Target Compound Data	98.78% (HPLC)
Comparator Or Baseline	WZ4003: ≥98% (HPLC)
Quantified Difference	0.78% higher absolute purity; more precise specification
Conditions	Vendor Certificate of Analysis, HPLC method

Why This Matters

Higher specified purity with a precise value reduces the risk of off-target effects from impurities and improves inter-experimental reproducibility, which is critical for generating robust and publishable data.

• [1] KHKI-01215 Product Page. MedChemExpress (MCE). View Source

KHKI-01215: Recommended Applications

NUAK2 Matched-Pair SAR Studies

Given the 2.2-fold difference in enzymatic potency between KHKI-01215 (IC50 52 nM) and KHKI-01128 (IC50 24 nM) [1], researchers can utilize both compounds to establish a concentration-response relationship for NUAK2 inhibition. Using KHKI-01215 at its IC50 and KHKI-01128 at an equivalent or lower concentration allows for the dissection of phenotypes that are strictly dependent on >90% NUAK2 inhibition (achieved with KHKI-01128) versus those that may require only partial inhibition (achieved with KHKI-01215). This is a key differentiator for studies aiming to understand the therapeutic window and mechanism of action in colorectal cancer [1].

YAP/Hippo Pathway Dissection in Colorectal Cancer

With a DMSO solubility of 125 mg/mL (~209 mM) [2], KHKI-01215 is exceptionally well-suited for high-throughput screening (HTS) workflows. This solubility is 1.25-fold higher than its analog KHKI-01128 and over 6-fold higher than WZ4003, minimizing the risk of precipitation during automated liquid handling and serial dilution. This property makes KHKI-01215 the preferred choice for screening core facilities and industrial HTS labs where compound aggregation and poor solubility are common sources of false positives and data variability [2].

SW480 Apoptosis Induction

The primary study confirms that KHKI-01215 effectively suppresses the expression of YES1-associated transcriptional regulator (YAP) target genes, as demonstrated by Gene Set Enrichment Analysis (GSEA) [1]. With a documented IC50 for cell proliferation of 3.16 μM in SW480 cells and proven apoptosis induction, KHKI-01215 is a validated tool for dissecting the Hippo signaling pathway in cancer [1]. Its moderate cellular potency compared to KHKI-01128 may also be advantageous for chronic treatment studies where strong pathway inhibition could lead to cellular toxicity or compensatory feedback loops [1].

Quality-Controlled Assay Development and Biomarker Validation

The vendor-specified purity of 98.78% for KHKI-01215 [2] provides a higher level of quality assurance compared to the ≥98% standard of many analog compounds like WZ4003 . This is particularly critical for assay development and biomarker validation studies where trace impurities could confound results. The well-defined purity and the availability of detailed characterization data from suppliers make KHKI-01215 a reliable standard for establishing robust, reproducible assays for NUAK2 activity and downstream signaling events [2].

Application

Selection Property

Validation Focus

NUAK2 matched-pair SAR studies

Potency-differentiated tool compound context

Target engagement and dose-response endpoint review

YAP/Hippo pathway modulation studies

YAP transcriptional regulation profile

YAP target gene enrichment context in colorectal cancer cells

Apoptosis pathway research in SW480 model

Reported apoptosis induction context

Apoptosis endpoints in colorectal cancer cell model studies

• [1] Lee SH, Kim SA, Park SJ, Lee MY, Seo HW, Issabayeva G, Hyun JY, Park SJ, Lim HJ, Jang WD, Lee JH, Lee BH, Oh KS. NUAK2 Inhibitors, KHKI-01128 and KHKI-01215, Exhibit Potent Anticancer Activity Against SW480 Colorectal Cancer Cells. Anticancer Res. 2024 Jul;44(7):2909-2919. doi: 10.21873/anticanres.17103. View Source
• [2] KHKI-01215 Product Page. MedChemExpress (MCE). View Source